Cas no 2034360-88-6 (N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide)

• Product Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• CAS No: 2034360-88-6
• MF: C₂₀H₁₉N₇O₂S
• MW: 421.475561380386
• CID: 5939942
• PubChem ID: 121018278
• Update Time: 2025-07-09

N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• 2034360-88-6
• AKOS026691656
• F6495-5488
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamide
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide

• Inchi： 1S/C20H19N7O2S/c1-2-29-14-4-5-15-16(8-14)30-20(24-15)25-19(28)13-10-26(11-13)17-9-18(22-12-21-17)27-7-3-6-23-27/h3-9,12-13H,2,10-11H2,1H3,(H,24,25,28)
• InChI Key： MNSDEXQCLONJLL-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1NC(C1CN(C2C=C(N3C=CC=N3)N=CN=2)C1)=O)OCC

Computed Properties

• Exact Mass: 421.13209405g/mol
• Monoisotopic Mass: 421.13209405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 126Ų

Additional information on N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide

Compound CAS No. 2034360-88-6: N-(6-Ethoxy-1,3-benzothiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide

The compound with CAS No. 2034360-88-6, named N-(6-Ethoxy-1,3-benzothiazol-2-yl)-1-[6-(1H-pyrazol-1-yllpyrimidin4-yllazetidine3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which incorporates a benzothiazole moiety, a pyrimidine ring system, and an azetidine core. The combination of these structural elements suggests potential bioactivity, particularly in the context of targeting specific biological pathways or enzymes.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. The ethoxy group attached to the benzothiazole ring in this compound may enhance its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the presence of a pyrimidine ring system is notable, as pyrimidines are known to play critical roles in nucleic acid synthesis and are often targeted in antiviral and anticancer therapies. The pyrazole moiety further adds complexity to the molecule, potentially contributing to its ability to interact with specific biological targets.

The azetidine ring in this compound is a four-membered nitrogen-containing ring structure that can impart rigidity and unique stereochemical properties to the molecule. This feature is particularly advantageous in drug design, as it can influence the molecule's ability to bind to target proteins with high specificity. Recent research has demonstrated that azetidine-containing compounds exhibit promising activity in inhibiting various enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions that highlight the advancements in modern organic chemistry. The synthesis likely involves multi-step processes, including coupling reactions, cyclizations, and functional group transformations. The optimization of these steps is crucial to ensure high yields and purity of the final product. Researchers have reported successful syntheses of similar compounds using methodologies such as Suzuki-Miyaura couplings and Stille reactions, which are widely employed in medicinal chemistry for constructing complex molecular frameworks.

In terms of biological activity, this compound has been evaluated in various assays to determine its potential therapeutic applications. Preliminary studies suggest that it exhibits moderate inhibitory activity against certain kinases and proteases, which are key players in cellular signaling pathways. Furthermore, its ability to penetrate cellular membranes and interact with intracellular targets makes it a promising candidate for further investigation in disease models.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies provide insights into how the molecule interacts with its target proteins at the atomic level. For instance, simulations have revealed that the benzothiazole moiety may serve as a key recognition element for binding to hydrophobic pockets on protein surfaces, while the pyrazole group could engage in hydrogen bonding interactions with critical residues.

The development of N-(6-Ethoxy-1,3-benzothiazol2-yll... represents a significant milestone in the pursuit of novel therapeutic agents. Its unique combination of structural features positions it as a valuable tool for exploring new avenues in drug discovery. As research progresses, further studies will be required to fully elucidate its mechanism of action and optimize its pharmacokinetic profile for potential clinical applications.